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Compound of Interest

Compound Name: Viniferol D

Cat. No.: B15592546 Get Quote

As your trusted partner in laboratory safety and chemical management, we provide this

guidance to ensure the safe and compliant disposal of Viniferol D. This protocol is designed

for researchers, scientists, and drug development professionals to handle waste containing this

compound responsibly, minimizing environmental impact and ensuring workplace safety.

Viniferol D is a stilbenoid, a type of phenolic compound isolated from Vitis vinifera.[1][2][3] Due

to its chemical nature, it must be treated as hazardous chemical waste. Adherence to these

procedures is critical for regulatory compliance and laboratory safety.

Immediate Safety Precautions & Personal Protective
Equipment (PPE)
Before handling Viniferol D waste, ensure all appropriate engineering controls (e.g., a

chemical fume hood) are in use. The following minimum PPE is required:

Gloves: Wear double-layered nitrile gloves for incidental contact. For handling pure

compound or concentrated solutions, heavy-duty neoprene or butyl gloves are

recommended.

Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles

are mandatory.

Lab Coat: A fully buttoned, flame-resistant lab coat must be worn.
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Respiratory Protection: If there is a risk of aerosolization or if handling outside of a fume

hood, a properly fitted NIOSH-approved respirator is necessary.

Waste Identification and Segregation
Proper segregation is the first step in compliant disposal. Viniferol D waste must never be

disposed of down the sink or in regular trash.[4]

Waste Stream: Solid Viniferol D and materials contaminated with it are classified as solid

hazardous chemical waste.

Segregation: Keep Viniferol D waste separate from other waste streams, especially

incompatible materials like oxidizers. Do not mix with aqueous or liquid waste unless it is part

of a solution that will be collected as liquid hazardous waste.

Step-by-Step Disposal Procedures
A. Disposal of Unused/Expired Solid Viniferol D:

Container: Place the original container with the unused product into a larger, sealable, and

clearly labeled secondary container.

Labeling: Affix a hazardous waste label to the outer container. Fill out all required

information, including the full chemical name ("Viniferol D"), CAS number (625096-18-6),

and the accumulation start date.

Storage: Store the container in a designated hazardous waste accumulation area, away from

heat and incompatible chemicals.[5]

Pickup: Arrange for disposal through your institution's Environmental Health & Safety (EHS)

office.[6]

B. Disposal of Contaminated Labware and Debris:

This category includes items such as pipette tips, tubes, gloves, and absorbent paper

contaminated with Viniferol D.
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Collection: Collect all contaminated solid waste in a designated, puncture-proof, and

sealable container lined with a heavy-duty plastic bag.[4][5]

Labeling: Clearly label the container with a hazardous waste label, identifying the contents

as "Solid Waste Contaminated with Viniferol D."

Closure: Keep the container sealed when not in active use.[6]

Storage & Pickup: Once the container is 90% full, seal it and move it to the designated

hazardous waste accumulation area for EHS pickup.

Data Presentation: Viniferol D Waste Management
Summary
The table below summarizes the key logistical information for the proper disposal of Viniferol D
waste.
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Parameter Specification Rationale / Notes

EPA Hazardous Waste Code
D001 (Ignitable), U188

(Phenol)

Generic codes for phenolic

compounds; consult your EHS

for specific institutional codes.

Waste Type
Solid Hazardous Chemical

Waste

Based on the phenolic

structure of Viniferol D.

Primary Container
Puncture-proof, sealable

container with a plastic liner.

Prevents leaks and exposure

to sharp contaminated items.

[4]

Secondary Containment

Required for liquid waste;

recommended for solids in

accumulation areas.

Prevents spills from spreading.

[6]

Container Labeling
EHS-provided Hazardous

Waste Label

Must include full chemical

name, CAS number, and

hazard warnings.

On-Site Accumulation Limit 90 days
Standard accumulation time;

check local regulations.

Disposal Method
Incineration via certified

hazardous waste vendor.

Common method for solid

phenolic waste.[7]

Mandatory Visualization: Disposal Decision
Workflow
The following diagram outlines the logical steps for determining the correct disposal path for

materials associated with Viniferol D.
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Start: Material to be Disposed

Is the material contaminated
 with Viniferol D?

Is the waste solid or liquid?

Yes

Dispose in
 general lab trash.

No

Place in designated
'Solid Viniferol D Waste'

 container.

Solid
(e.g., gloves, tips)

Place in designated
'Liquid Phenolic Waste'

 container.

Liquid
(e.g., solutions)

Ensure container is sealed
 and properly labeled.

Move to Hazardous Waste
 Accumulation Area.

Request EHS pickup.

Click to download full resolution via product page

Caption: Decision workflow for segregating Viniferol D waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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